Cas no 2640835-93-2 (N-[1-(cyclopropylmethyl)piperidin-3-yl]cyclopropanesulfonamide)

• Product Name: N-[1-(cyclopropylmethyl)piperidin-3-yl]cyclopropanesulfonamide
• CAS No: 2640835-93-2
• MF: C₁₂H₂₂N₂O₂S
• MW: 258.380281925201
• CID: 5316012
• PubChem ID: 155800334
• Update Time: 2025-06-12

N-[1-(cyclopropylmethyl)piperidin-3-yl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(cyclopropylmethyl)piperidin-3-yl]cyclopropanesulfonamide
• AKOS040723827
• F6752-3398
• 2640835-93-2
• N-[1-(Cyclopropylmethyl)-3-piperidinyl]cyclopropanesulfonamide

• Inchi： 1S/C12H22N2O2S/c15-17(16,12-5-6-12)13-11-2-1-7-14(9-11)8-10-3-4-10/h10-13H,1-9H2
• InChI Key： HMRAHZMIIYMNHY-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCCN(CC3CC3)C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 258.14019912g/mol
• Monoisotopic Mass: 258.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 384.8±52.0 °C(Predicted)
• pka: 10.84±0.20(Predicted)

Additional information on N-[1-(cyclopropylmethyl)piperidin-3-yl]cyclopropanesulfonamide

Research Brief on N-[1-(cyclopropylmethyl)piperidin-3-yl]cyclopropanesulfonamide (CAS: 2640835-93-2)

N-[1-(cyclopropylmethyl)piperidin-3-yl]cyclopropanesulfonamide (CAS: 2640835-93-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropyl and piperidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of N-[1-(cyclopropylmethyl)piperidin-3-yl]cyclopropanesulfonamide involves a multi-step process that includes the functionalization of the piperidine ring and the introduction of the cyclopropanesulfonamide group. The compound's structural features are critical for its biological activity, as the cyclopropyl group enhances metabolic stability while the sulfonamide moiety contributes to its binding affinity for specific targets. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further pharmacological evaluations.

Pharmacological studies have revealed that N-[1-(cyclopropylmethyl)piperidin-3-yl]cyclopropanesulfonamide exhibits high selectivity and potency for certain CNS receptors, including sigma-1 and sigma-2 receptors. These receptors are implicated in various neurological and psychiatric disorders, such as schizophrenia, depression, and neurodegenerative diseases. In vitro and in vivo experiments have demonstrated the compound's ability to modulate receptor activity, suggesting its potential as a therapeutic agent. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and brain penetration, further supports its development as a CNS drug candidate.

Recent preclinical studies have explored the therapeutic potential of N-[1-(cyclopropylmethyl)piperidin-3-yl]cyclopropanesulfonamide in animal models of neurological disorders. For instance, in models of neuropathic pain, the compound has shown significant analgesic effects, likely mediated through its interaction with sigma receptors. Furthermore, its neuroprotective properties have been investigated in models of Parkinson's disease, where it has demonstrated the ability to reduce neuronal damage and improve motor function. These findings highlight the compound's multifaceted pharmacological actions and its potential for treating a range of CNS conditions.

Despite these promising results, further research is needed to fully elucidate the mechanisms of action and safety profile of N-[1-(cyclopropylmethyl)piperidin-3-yl]cyclopropanesulfonamide. Ongoing studies are focused on optimizing its chemical structure to enhance efficacy and reduce potential side effects. Additionally, clinical trials will be essential to evaluate its therapeutic potential in humans. The compound's unique chemical and pharmacological properties position it as a valuable candidate for future drug development efforts in the field of CNS therapeutics.

In conclusion, N-[1-(cyclopropylmethyl)piperidin-3-yl]cyclopropanesulfonamide (CAS: 2640835-93-2) represents a promising avenue for research in chemical biology and medicinal chemistry. Its selective modulation of sigma receptors, combined with its favorable pharmacokinetic properties, makes it a compelling candidate for the treatment of neurological and psychiatric disorders. Continued investigation into its mechanisms and therapeutic applications will be crucial for advancing this compound toward clinical use.